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Compound of Interest

Compound Name: 1-Isocyanato-2,2-dimethylpropane

CAS No.: 15592-29-7

Cat. No.: B096904

Get Quote

Introduction
1-Isocyanato-2,2-dimethylpropane, also known as neopentyl isocyanate, is a valuable

chemical intermediate in the synthesis of a variety of organic compounds, including

pharmaceuticals, agrochemicals, and specialty polymers. Its unique structural features,

combining a sterically hindered neopentyl group with a reactive isocyanate moiety, impart

specific properties to the resulting molecules. A thorough understanding of its spectroscopic

characteristics is paramount for researchers and drug development professionals to ensure

reaction monitoring, quality control, and structural elucidation. This technical guide provides an

in-depth analysis of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic

data of 1-isocyanato-2,2-dimethylpropane.

Molecular Structure and Key Spectroscopic
Features
The structure of 1-isocyanato-2,2-dimethylpropane (CAS Number: 15592-29-7) presents

distinct functionalities that give rise to characteristic signals in its NMR and IR spectra.[1][2][3]

The neopentyl group, with its quaternary carbon and nine equivalent methyl protons, leads to
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simplified yet informative NMR signals. The isocyanate group (-N=C=O) is a strong

chromophore in IR spectroscopy, exhibiting a prominent and easily identifiable absorption

band.

Caption: Molecular structure of 1-isocyanato-2,2-dimethylpropane.

¹H NMR Spectroscopy
The proton NMR spectrum of 1-isocyanato-2,2-dimethylpropane is characterized by its

simplicity, a direct consequence of the molecule's symmetry.

Predicted ¹H NMR Data:

Chemical Shift (δ)
(ppm)

Multiplicity Integration Assignment

~3.0 - 3.2 Singlet 2H -CH₂-NCO

~0.9 - 1.0 Singlet 9H -C(CH₃)₃

Interpretation:

-CH₂-NCO Protons: The methylene protons adjacent to the electron-withdrawing isocyanate

group are deshielded and are expected to appear as a singlet in the region of 3.0-3.2 ppm.

The absence of adjacent protons results in a singlet multiplicity.

-C(CH₃)₃ Protons: The nine protons of the three methyl groups are chemically equivalent due

to the free rotation around the carbon-carbon single bonds. This equivalence results in a

single, sharp signal. The shielding effect of the quaternary carbon leads to an upfield

chemical shift, typically around 0.9-1.0 ppm.[4][5] The high integration value (9H) for this

signal is a key identifier for the neopentyl group.

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum of 1-isocyanato-2,2-dimethylpropane is also

straightforward, displaying a limited number of signals corresponding to the unique carbon

environments in the molecule.
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Predicted ¹³C NMR Data:

Chemical Shift (δ) (ppm) Assignment

~120 - 130 -N=C=O

~50 - 55 -CH₂-NCO

~30 - 35 -C(CH₃)₃

~25 - 30 -C(CH₃)₃

Interpretation:

-N=C=O Carbon: The carbon atom of the isocyanate group is significantly deshielded and

typically resonates in the 120-130 ppm range.

-CH₂-NCO Carbon: The methylene carbon directly attached to the nitrogen of the isocyanate

group is expected to appear in the 50-55 ppm region.

Quaternary Carbon: The quaternary carbon of the neopentyl group will have a chemical shift

in the range of 30-35 ppm. Due to the absence of directly attached protons, this signal is

often of lower intensity.[4]

Methyl Carbons: The three equivalent methyl carbons of the tert-butyl group will give rise to a

single signal in the upfield region of 25-30 ppm.

Infrared (IR) Spectroscopy
The IR spectrum of 1-isocyanato-2,2-dimethylpropane is dominated by a very strong and

characteristic absorption band of the isocyanate functional group.

Predicted IR Data:
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Wavenumber (cm⁻¹) Intensity Assignment

~2960-2870 Strong C-H stretch (sp³-hybridized)

~2275-2250 Very Strong, Sharp -N=C=O asymmetric stretch

~1470-1450 Medium C-H bend (CH₂ and CH₃)

~1370-1360 Medium C-H bend (tert-butyl group)

Interpretation:

-N=C=O Stretch: The most diagnostic peak in the IR spectrum is the intense, sharp

absorption band in the region of 2275-2250 cm⁻¹ corresponding to the asymmetric stretching

vibration of the isocyanate group. This band is often free from interference from other

common functional groups, making it an excellent marker for the presence of the isocyanate

moiety.

C-H Stretches: The absorptions in the 2960-2870 cm⁻¹ range are due to the stretching

vibrations of the C-H bonds in the methyl and methylene groups of the neopentyl fragment.

[6]

C-H Bends: The medium intensity bands around 1470-1450 cm⁻¹ and 1370-1360 cm⁻¹ are

characteristic of the bending vibrations of the CH₂ and CH₃ groups. The band around 1370-

1360 cm⁻¹ is often a doublet and is characteristic of a tert-butyl group.[6]

Experimental Protocols
The following are generalized procedures for obtaining NMR and IR spectra of liquid samples

like 1-isocyanato-2,2-dimethylpropane.

NMR Spectroscopy (¹H and ¹³C):

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.

Materials:

1-isocyanato-2,2-dimethylpropane
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Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

NMR tube (5 mm)

Pasteur pipette

Tetramethylsilane (TMS) as an internal standard (often pre-added to the solvent)

Procedure:

Sample Preparation:

Dissolve approximately 5-10 mg of 1-isocyanato-2,2-dimethylpropane in approximately

0.6-0.7 mL of deuterated chloroform in a small vial.

Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

Ensure the liquid height in the NMR tube is sufficient for the instrument (typically around 4-

5 cm).

Cap the NMR tube securely.

Instrument Setup and Data Acquisition:

Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the ¹H NMR spectrum using appropriate parameters (e.g., number of scans, pulse

width, relaxation delay).

Acquire the proton-decoupled ¹³C NMR spectrum. A larger number of scans will be

required compared to the ¹H spectrum due to the lower natural abundance of the ¹³C

isotope.

Data Processing:
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Process the raw data by applying Fourier transformation, phase correction, and baseline

correction.

Calibrate the chemical shift scale using the TMS signal (δ 0.00 ppm).

Integrate the signals in the ¹H NMR spectrum.

Caption: A simplified workflow for acquiring an IR spectrum using the thin film method.

Conclusion
The spectroscopic data of 1-isocyanato-2,2-dimethylpropane are highly informative and

allow for unambiguous identification and characterization. The ¹H and ¹³C NMR spectra are

simplified due to the high symmetry of the neopentyl group, while the IR spectrum is dominated

by the strong and characteristic absorption of the isocyanate functionality. This technical guide

provides researchers, scientists, and drug development professionals with the foundational

knowledge to confidently interpret the NMR and IR spectra of this important chemical

intermediate, aiding in the advancement of their research and development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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